5-Bromochroman
Overview
Description
5-Bromochroman is a chemical compound with the molecular formula C9H9BrO . It has a molecular weight of 213.07 g/mol . The IUPAC name for this compound is 5-bromo-3,4-dihydro-2H-chromene .
Synthesis Analysis
The synthesis of this compound or its derivatives has been reported in several studies . For instance, one study reported the synthesis of five series of 5-bromosubstituted derivatives of indole phytoalexins using a straightforward synthetic approach .
Molecular Structure Analysis
The molecular structure of this compound consists of a chroman ring system with a bromine atom at the 5th position . The InChI code for this compound is 1S/C9H9BrO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6H2 .
Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving this compound. However, brominated compounds like this compound often participate in various organic reactions, including coupling reactions and substitution reactions .
Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown liquid to semi-solid substance . It has a molecular weight of 213.07 g/mol . The compound has a flash point of 108.7°C and a boiling point of 274.6°C at 760 mmHg .
Scientific Research Applications
Electronic Structures and Biological Activity
One area of research focuses on the electronic structures of compounds related to 5-Bromochroman, such as 3- and 5-hydroxy-flavones, and their biological activities. Studies utilizing UV photoelectron spectroscopy (UPS) and high-level Green's function (GF) calculations have shown that hydroxyl substitution, akin to modifications seen in bromochroman derivatives, significantly influences the electronic structures of flavones. This alteration in electronic structure correlates with their biological activities, such as radical scavenging or antioxidant activity, highlighting the potential of this compound in contributing to antioxidant properties (Kovač et al., 2012).
Impact on Nucleosome Positioning
Research into the structural effects of brominated nucleosides, closely related to this compound, revealed that 5-Bromouracil can disrupt nucleosome positioning by inducing an A-form-like DNA conformation in yeast cells. This finding is significant for understanding how brominated compounds, including this compound, might affect chromatin structure and gene expression, potentially offering insights into their use in epigenetic studies or as tools in genetic engineering (Miki et al., 2008).
Drug Discovery Beyond Rule of 5
In the realm of drug discovery, studies have ventured beyond traditional molecular frameworks, with this compound derivatives potentially falling into the "beyond rule of 5" (bRo5) chemical space. These compounds offer a unique combination of properties that might be leveraged for targeting less druggable spaces, providing a foundation for the development of novel therapeutics. Insights from the analysis of bRo5 compounds underscore the importance of considering a broader spectrum of molecular properties in drug design, potentially including derivatives of this compound (Doak et al., 2016).
Spectroscopic and Theoretical Studies
Furthermore, spectroscopic and theoretical studies on compounds structurally related to this compound, such as 5-bromo-salicylic acid, offer detailed insights into their molecular structures, vibrations, and potential interactions with biological molecules. Such studies are crucial for understanding the physicochemical properties of these compounds, which could inform their application in various scientific and therapeutic contexts (Karabacak & Kurt, 2009).
Mechanism of Action
Safety and Hazards
Future Directions
There is limited information available on the future directions of 5-Bromochroman research. However, the synthesis and study of brominated compounds, in general, continue to be an active area of research due to their potential applications in various fields .
properties
IUPAC Name |
5-bromo-3,4-dihydro-2H-chromene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHCOEOUYRDDIJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=C2Br)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80621459 |
Source
|
| Record name | 5-Bromo-3,4-dihydro-2H-1-benzopyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
319478-14-3 |
Source
|
| Record name | 5-Bromo-3,4-dihydro-2H-1-benzopyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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